3-Formyl-2-hydroxybenzamide

• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 3-formyl-2-hydroxybenzamide
• InChI: InChI=1S/C8H7NO3/c9-8(12)6-3-1-2-5(4-10)7(6)11/h1-4,11H,(H2,9,12)
• InChI Key: SIJKQOVWCHIWSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(=O)N)O)C=O

Description

3-Formyl-2-hydroxybenzamide is a benzamide derivative characterized by a formyl (-CHO) group at the C3 position and a hydroxyl (-OH) group at the C2 position on the aromatic ring. This structural arrangement confers unique reactivity and functional versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research. The formyl group enables nucleophilic addition reactions, while the hydroxyl group contributes to hydrogen bonding and acidity, influencing solubility and intermolecular interactions .

Synthesis: A common synthetic route involves coupling 3-formyl-2-hydroxybenzoic acid with amines using activating agents like HOBt (hydroxybenzotriazole) and Et$_3$N (triethylamine) under mild conditions. For example, brominated derivatives of 3-formyl-2-hydroxybenzamide have been synthesized for biological evaluation .

Its reactivity and structural adaptability make it a focus in medicinal chemistry for drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Formyl-2-hydroxybenzamide typically involves the formylation of 2-hydroxybenzamide. One common method is the Vilsmeier-Haack reaction, which uses a formylating agent such as DMF (dimethylformamide) and POCl3 (phosphorus oxychloride). The reaction proceeds under mild conditions, typically at room temperature, to yield the desired product.

Industrial Production Methods: While specific industrial production methods for 3-Formyl-2-hydroxybenzamide are not well-documented, the principles of large-scale organic synthesis apply. This includes optimizing reaction conditions for yield and purity, using cost-effective reagents, and ensuring safety and environmental compliance.

Chemical Reactions Analysis

Types of Reactions: 3-Formyl-2-hydroxybenzamide can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid group using oxidizing agents such as potassium permanganate (KMnO4).

Reduction: The formyl group can be reduced to a hydroxymethyl group (-CH2OH) using reducing agents like sodium borohydride (NaBH4).

Substitution: The hydroxyl group can participate in substitution reactions, such as esterification with acyl chlorides to form esters.

Common Reagents and Conditions:

Oxidation: KMnO4 in an aqueous medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Acyl chlorides in the presence of a base like pyridine.

Major Products:

Oxidation: 3-Carboxy-2-hydroxybenzamide.

Reduction: 3-Hydroxymethyl-2-hydroxybenzamide.

Substitution: 3-Formyl-2-hydroxybenzoate esters.

Scientific Research Applications

3-Formyl-2-hydroxybenzamide has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It is used in studies related to enzyme inhibition and protein binding.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Formyl-2-hydroxybenzamide largely depends on its interaction with biological targets. The formyl group can form covalent bonds with nucleophilic sites on proteins, potentially inhibiting enzyme activity. The hydroxyl group can participate in hydrogen bonding, affecting the compound’s binding affinity and specificity.

Comparison with Similar Compounds

3-Hydroxy-N-methylbenzamide

• Structure : Hydroxyl at C3, methylamide (-NHCH$_3$) at the benzamide nitrogen.
• Key Differences : Lacks the formyl group, reducing electrophilicity but increasing lipophilicity.
• Properties : Higher solubility in organic solvents compared to 3-formyl-2-hydroxybenzamide due to the methyl group. Used in studies exploring anti-inflammatory and antioxidant activities .

2,3-Dimethoxybenzamide

• Structure : Methoxy (-OCH$_3$) groups at C2 and C3.
• Properties : Reduced reactivity toward electrophilic substitution but enhanced stability under acidic conditions. Explored for CNS-targeting applications .

Functional Group Variations

N-(3-Methoxyphenyl)-3-(1H-tetrazol-1-yl)benzamide

• Structure : Tetrazole ring at C3, methoxyphenyl group at the benzamide nitrogen.
• Key Differences : The tetrazole group acts as a bioisostere for carboxylic acids, improving metabolic stability.

N-(3-Methylphenyl)-2-(trifluoromethyl)benzamide

• Structure : Trifluoromethyl (-CF$_3$) at C2, methylphenyl group at the benzamide nitrogen.
• Key Differences : The electron-withdrawing -CF$_3$ group increases acidity and thermal stability.
• Properties : Demonstrates improved pharmacokinetic profiles in anticancer studies due to enhanced membrane permeability .

Research Findings and Implications

Reactivity : The formyl group in 3-formyl-2-hydroxybenzamide facilitates Schiff base formation, enabling its use in synthesizing imine-linked conjugates for drug delivery .

Solubility : Compounds with polar substituents (e.g., hydroxyl, formyl) exhibit higher aqueous solubility, whereas lipophilic groups (e.g., -CF$_3$, methyl) enhance membrane permeability .

Biological Potency : Tetrazole- and trifluoromethyl-containing analogs show superior pharmacokinetic properties compared to 3-formyl-2-hydroxybenzamide, highlighting the importance of functional group optimization .